N-(2-methoxy-2-(3-methoxyphenyl)ethyl)-1-naphthamide
Description
“N-(2-methoxy-2-(3-methoxyphenyl)ethyl)-1-naphthamide” is a complex organic compound. It contains a naphthamide group, which is a derivative of naphthalene, and a methoxyphenyl group, which is a derivative of phenol .
Synthesis Analysis
The synthesis of such a compound would likely involve several steps, including the formation of the naphthamide group and the attachment of the methoxyphenyl group. A possible method could involve the use of boronic esters, as they are highly valuable building blocks in organic synthesis .Molecular Structure Analysis
The molecular structure of this compound would be quite complex due to the presence of multiple functional groups. The naphthamide group would contribute to the planarity of the molecule, while the methoxyphenyl group would add some bulk .Chemical Reactions Analysis
The chemical reactions involving this compound would likely be influenced by the presence of the naphthamide and methoxyphenyl groups. For example, the methoxy groups could potentially undergo demethylation under certain conditions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the naphthamide group could potentially increase the compound’s stability and solubility in organic solvents .Scientific Research Applications
- Acylation Reactions : Researchers have used 2-methoxynaphthalene as a model compound to study catalytic benefits, including delamination processes . Its unique structure and reactivity make it valuable for exploring new synthetic pathways.
- Structure-Activity Relationship (SAR) : Studies have investigated the fungicidal activity of related compounds. Interestingly, halogen substitution on the benzene ring significantly influences activity. Electron-donating groups at specific positions (e.g., 4-position) enhance fungicidal properties .
- Functionalization of Polymers : Researchers can use 2-methoxynaphthalene as a reactive monomer to synthesize polymers with planned pendant groups. This approach allows for tailored properties and applications in materials science .
Organic Synthesis and Catalysis
Fungicidal Activity
Polymer Chemistry
properties
IUPAC Name |
N-[2-methoxy-2-(3-methoxyphenyl)ethyl]naphthalene-1-carboxamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H21NO3/c1-24-17-10-5-9-16(13-17)20(25-2)14-22-21(23)19-12-6-8-15-7-3-4-11-18(15)19/h3-13,20H,14H2,1-2H3,(H,22,23) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BNCWAGFIBHTSSW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)C(CNC(=O)C2=CC=CC3=CC=CC=C32)OC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H21NO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
335.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-methoxy-2-(3-methoxyphenyl)ethyl)-1-naphthamide | |
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